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Compound of Interest

Compound Name: Aniline nitrate

Cat. No.: B1235615 Get Quote

This technical guide provides an in-depth analysis of the vibrational spectrum of aniline nitrate
(C₆H₅NH₃⁺NO₃⁻), a salt formed from the protonation of aniline by nitric acid.[1] The vibrational

spectrum of this compound is a composite of the vibrational modes of the anilinium cation

(C₆H₅NH₃⁺) and the nitrate anion (NO₃⁻).[1] This document details the synthesis, experimental

protocols for spectroscopic analysis, and a comprehensive breakdown of the compound's

characteristic vibrational modes as identified by Fourier Transform Infrared (FTIR) and Raman

spectroscopy. This guide is intended for researchers, scientists, and professionals in drug

development and materials science who utilize vibrational spectroscopy for molecular

characterization.

Synthesis of Aniline Nitrate
The most direct method for synthesizing aniline nitrate is through the acid-base reaction

between aniline and nitric acid.[1] The amino group of aniline is protonated by the strong acid

to form the anilinium cation.[1]

Experimental Protocol: Synthesis
A common laboratory-scale procedure for the synthesis of aniline nitrate is as follows:

Aniline is dissolved in heated deionized water.[1]

Nitric acid (e.g., 65% solution) is added gradually to the aniline solution.[1]
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The reaction is exothermic, so the temperature should be carefully controlled, often kept

below 80°C to prevent unwanted oxidative side reactions.[1]

The solution is then cooled, allowing for the crystallization of aniline nitrate.

The resulting crystals (C₆H₅NH₃⁺·NO₃⁻) can be collected by filtration and dried.[2]

Vibrational Spectroscopy Analysis
FTIR and Raman spectroscopy are powerful non-destructive techniques used to investigate the

vibrational modes of molecules.[1] For an ionic salt like aniline nitrate, the resulting spectra

provide detailed information about the structure of the anilinium cation, the nitrate anion, and

the interactions between them.

Experimental Protocol: FTIR Spectroscopy
Sample Preparation: A small amount of the crystalline aniline nitrate sample is finely ground

with potassium bromide (KBr) powder in an agate mortar. The mixture is then pressed into a

thin, transparent pellet using a hydraulic press.

Instrumentation: A Fourier Transform Infrared spectrometer is used for the analysis.

Data Acquisition: The spectrum is typically recorded over a range of 4000–400 cm⁻¹. A

resolution of 4 cm⁻¹ is common for such analyses.[3] A background spectrum of a pure KBr

pellet is recorded and automatically subtracted from the sample spectrum.

Experimental Protocol: Raman Spectroscopy
Sample Preparation: A small amount of the crystalline aniline nitrate powder is placed in a

sample holder, such as a glass capillary tube or a small cup in a solid-state sample holder.[4]

Instrumentation: An FT-Raman spectrometer, often equipped with a Nd:YAG laser (1064 nm

excitation), is used to minimize fluorescence.[4]

Data Acquisition: The laser is focused on the sample. The scattered light is collected and

analyzed. Spectra are recorded over a similar range to FTIR, and multiple scans are often

averaged to improve the signal-to-noise ratio.
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Data and Vibrational Mode Assignment
The vibrational spectrum of aniline nitrate is interpreted by assigning observed bands to

specific molecular motions within the anilinium cation and the nitrate anion.

Vibrational Modes of the Nitrate Anion (NO₃⁻)
The planar nitrate ion (D₃h symmetry) has four fundamental vibrational modes.[2] These modes

serve as key markers in the spectrum of aniline nitrate.

Vibrational Mode Symmetry
Approx. Frequency

(cm⁻¹)
Activity

Symmetric Stretch (ν₁) A₁' ~1040 Raman

Out-of-Plane Bend

(ν₂)
A₂" ~800 IR

Antisymmetric Stretch

(ν₃)
E' ~1330 IR, Raman

In-Plane Bend (ν₄) E' ~730 IR, Raman

Data sourced from

ResearchGate.[2]

Observed Vibrational Frequencies of Aniline Nitrate
The following table summarizes the key experimental vibrational frequencies observed for

aniline nitrate crystals and their assignments, distinguishing between the contributions from

the nitrate anion and the anilinium cation.
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Observed IR (cm⁻¹)
Observed Raman

(cm⁻¹)
Assignment Originating Group

1340 1344
Antisymmetric

Stretching
NO₃⁻

1038, 1031 1035 Symmetric Stretching NO₃⁻

835, 822 - Out-of-Plane Bending NO₃⁻

- ~3047 C-H Stretching Anilinium Cation

~3500-3300 ~3500-3300 N-H Stretching Anilinium Cation

~1622 - N-H Bend Anilinium Cation

~1300 ~1300 C-N Stretching Anilinium Cation

~1100-1200 ~1100-1200
C-H In-Plane

Deformation
Anilinium Cation

Data for nitrate modes

in aniline nitrate

sourced from

ResearchGate.[2]

Comparative data for

aniline modes sourced

from various studies.

[5][6][7][8]

Discussion of Assignments:

Nitrate Anion Modes: The strong bands observed around 1340-1344 cm⁻¹ are characteristic

of the antisymmetric stretching mode (ν₃) of the nitrate group.[2] The symmetric stretching

mode (ν₁) appears around 1031-1038 cm⁻¹ in the IR and at 1035 cm⁻¹ in the Raman

spectrum.[2] The out-of-plane bending mode (ν₂) is identified in the IR spectrum at 835 cm⁻¹

and 822 cm⁻¹.[2]

Anilinium Cation Modes: The vibrational modes of the anilinium cation are derived from those

of the aniline molecule, with shifts due to the protonation of the amino group.
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N-H Stretching: The protonated amino group (-NH₃⁺) exhibits strong stretching vibrations,

typically in the 3300-3500 cm⁻¹ region.[8]

C-H Stretching: Aromatic C-H stretching vibrations are observed above 3000 cm⁻¹.[5]

Ring Modes: Vibrations of the benzene ring, including C=C stretching and C-H bending,

are found in the 1600-700 cm⁻¹ region. For instance, the C-N stretching vibration is

typically found around 1250-1340 cm⁻¹.[7]

Conclusion
The vibrational analysis of aniline nitrate by FTIR and Raman spectroscopy provides a clear

and detailed fingerprint of its molecular structure. The spectra are dominated by the

characteristic modes of the nitrate anion and the anilinium cation. The distinct frequencies for

the symmetric and antisymmetric stretches of the NO₃⁻ group, combined with the N-H and

aromatic ring vibrations of the anilinium cation, allow for unambiguous identification and

characterization of the salt. This guide provides the foundational data and protocols necessary

for researchers to effectively apply these powerful analytical techniques in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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